N-(HEPTAN-4-YL)BENZO(D)(1,3)DIOXOLE-5-CARBOXAMIDE
N-(HEPTAN-4-YL)BENZO(D)(1,3)DIOXOLE-5-CARBOXAMIDE
N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide, also known as N-allyl-3, 4-(methylenedioxy)-benzamide or N-(prop-2-en-1-yl)-1, 3-benzodioxole-5-carboxamide, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-(heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide is primarily located in the membrane (predicted from logP). N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide has a meaty and savory taste.
Brand Name:
Vulcanchem
CAS No.:
745047-51-2
VCID:
VC0051135
InChI:
InChI=1S/C15H21NO3/c1-3-5-12(6-4-2)16-15(17)11-7-8-13-14(9-11)19-10-18-13/h7-9,12H,3-6,10H2,1-2H3,(H,16,17)
SMILES:
CCCC(CCC)NC(=O)C1=CC2=C(C=C1)OCO2
Molecular Formula:
C15H21NO3
Molecular Weight:
263.33 g/mol
N-(HEPTAN-4-YL)BENZO(D)(1,3)DIOXOLE-5-CARBOXAMIDE
CAS No.: 745047-51-2
Main Products
VCID: VC0051135
Molecular Formula: C15H21NO3
Molecular Weight: 263.33 g/mol
| CAS No. | 745047-51-2 |
|---|---|
| Product Name | N-(HEPTAN-4-YL)BENZO(D)(1,3)DIOXOLE-5-CARBOXAMIDE |
| Molecular Formula | C15H21NO3 |
| Molecular Weight | 263.33 g/mol |
| IUPAC Name | N-heptan-4-yl-1,3-benzodioxole-5-carboxamide |
| Standard InChI | InChI=1S/C15H21NO3/c1-3-5-12(6-4-2)16-15(17)11-7-8-13-14(9-11)19-10-18-13/h7-9,12H,3-6,10H2,1-2H3,(H,16,17) |
| Standard InChIKey | YOBNUUGTIXQSPD-UHFFFAOYSA-N |
| SMILES | CCCC(CCC)NC(=O)C1=CC2=C(C=C1)OCO2 |
| Canonical SMILES | CCCC(CCC)NC(=O)C1=CC2=C(C=C1)OCO2 |
| Physical Description | Off-white powder; Savoury, meat-like aroma |
| Description | N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide, also known as N-allyl-3, 4-(methylenedioxy)-benzamide or N-(prop-2-en-1-yl)-1, 3-benzodioxole-5-carboxamide, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-(heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide is primarily located in the membrane (predicted from logP). N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide has a meaty and savory taste. |
| Solubility | Soluble in non-polar organic solvents; insoluble in water Sparingly soluble (in ethanol) |
| Synonyms | N-(HEPTAN-4-YL)BENZO(D)(1,3)DIOXOLE-5-CARBOXAMIDE |
| PubChem Compound | 22831877 |
| Last Modified | Nov 11 2021 |
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